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Compound Name: Ethyl 2-Chloro-5-iodobenzoate
CAS No.: 289039-54-9
Cat. No.: B1498731
Get Quote
. J

An In-Depth Technical Guide to the Material Safety Data Sheet for Ethyl 2-Chloro-5-
iodobenzoate

This document provides a comprehensive safety and handling guide for Ethyl 2-Chloro-5-
iodobenzoate (CAS No: 289039-54-9), a key intermediate in pharmaceutical synthesis and
scientific research. Moving beyond a standard Material Safety Data Sheet (MSDS), this guide
offers in-depth analysis and practical, field-proven protocols designed for researchers,
scientists, and drug development professionals. The focus is on understanding the causality
behind safety measures to foster a proactive culture of safety and ensure experimental
integrity.

Section 1: Chemical Identity and Physicochemical
Profile

Ethyl 2-Chloro-5-iodobenzoate is a halogenated aromatic ester. Its specific functional groups
—an ethyl ester, a chloro group, and an iodo group on a benzene ring—dictate its reactivity,
physical properties, and toxicological profile. Understanding these fundamental properties is
the first step in safe handling.
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Key ldentifiers:
o Chemical Name: Ethyl 2-chloro-5-iodobenzoate[1]

e Synonyms: Benzoic acid, 2-chloro-5-iodo-, ethyl ester; 2-Chloro-5-iodobenzoic acid ethyl
ester[1]

« CAS Number: 289039-54-9[2][3]

e Molecular Formula: CoHsCIIO2[1]

e Molecular Weight: 310.52 g/mol [1][4]
Physicochemical Data Summary:

The following table summarizes the essential physical and chemical properties of Ethyl 2-
Chloro-5-iodobenzoate. This data is critical for designing experimental setups, understanding
its behavior under various conditions, and planning for emergency scenarios.

Property Value Source
Density 1.745 g/cm3 [1]
Boiling Point 328.7 °C at 760 mmHg [1]
Flash Point 152.6 °C [1]
Refractive Index 1.595 [1]
Appearance Solid (form) [5]

Section 2: The Hazard Landscape: A GHS-Based
Assessment

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for hazard communication. Ethyl 2-Chloro-5-iodobenzoate is classified
as a hazardous chemical, requiring specific precautions.[6]

GHS Classification:
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» Signal Word: Warning[1]
Hazard Statements:

e H315 - Causes skin irritation.[1] This indicates that direct contact with the skin can lead to
inflammation, redness, and discomfort.

o H319 - Causes serious eye irritation.[1] Contact with the eyes can cause significant irritation,
potentially leading to damage if not addressed immediately.

e H335 - May cause respiratory irritation.[1][6] Inhalation of dust or aerosols can irritate the
respiratory tract, leading to coughing and discomfort.

These classifications mandate the use of engineering controls and personal protective
equipment to prevent skin contact, eye contact, and inhalation.

Section 3: Proactive Exposure Control & Personal
Protection

A multi-layered approach is essential for preventing exposure. The hierarchy of controls, a
fundamental principle of industrial hygiene, should always be followed.
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Caption: Hierarchy of Controls for managing chemical exposure.

Engineering Controls: The primary method for controlling exposure to this compound is through
engineering controls.

+ Fume Hood: All weighing and handling of the solid material or its solutions must be
conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[5]
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e Ventilation: Ensure the laboratory has adequate general ventilation to prevent the
accumulation of airborne contaminants.[1]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be selected
carefully.

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
appropriate government standards such as NIOSH (US) or EN 166 (EU).[5][7] Standard
prescription glasses are not sufficient.

Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use. Use proper glove removal technique to avoid skin
contact.[5][8]

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn at all
times.

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter for organic vapors and particulates.[6][7]

Section 4: Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is non-negotiable for maintaining a safe
laboratory environment and ensuring the chemical's integrity.

Detailed Handling Protocol:

» Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of any unnecessary items.

» PPE Donning: Put on all required PPE as described in Section 3.

e Weighing and Transfer: Conduct all weighing and transfers within the fume hood. Avoid
creating dust by handling the material gently.[5][8] Use non-sparking tools to prevent ignition
sources.[1]
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o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1][6] Clean all equipment and the work surface.

e Clothing: Immediately change any contaminated clothing.

Storage Requirements:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][6]
o Keep away from incompatible materials such as strong oxidizing agents.[7]

» Store locked up and apart from foodstuff containers.[1]

Section 5: Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm. All personnel
must be familiar with these procedures and the location of safety equipment.

First-Aid Measures:
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Caption: First Aid response workflow for different exposure routes.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][6] If
symptoms occur or the person feels unwell, get medical attention.[6]

 In Case of Skin Contact: Immediately flush the skin with plenty of soap and water.[1][9]
Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek
medical attention.[1][6]

e In Case of Eye Contact: Immediately rinse cautiously with water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6][9] Remove contact lenses if present
and easy to do.[1] Continue rinsing and get medical attention.[6]
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« |If Swallowed: Clean the mouth with water and drink plenty of water afterwards.[6] Never give
anything by mouth to an unconscious person.[5] Call a physician or poison control center
immediately.[8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][8]

e Specific Hazards: When heated to decomposition, it may produce hazardous products such
as carbon monoxide, carbon dioxide, hydrogen chloride gas, and hydrogen iodide.[5]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[5][7][8]

Accidental Release Measures: The primary goal is to contain the spill safely and prevent it from
spreading or entering drains.
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Workflow for Chemical Spill Response
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Caption: Step-by-step workflow for responding to a chemical spill.
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Spill Cleanup Protocol:

Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

[51[8]
o Contain: Prevent further leakage or spillage. Do not let the product enter drains.[5][8]

o Clean Up: For a solid spill, pick up and arrange disposal without creating dust.[5] Sweep up
the material and place it into a suitable, closed container for disposal.[5][8]

o Decontaminate: Clean the affected area thoroughly.
Section 6: Stability, Reactivity, and Disposal
e Reactivity: The product is stable under normal conditions of use, storage, and transport.[7]

» Conditions to Avoid: Avoid the formation of dust and aerosols.[1] Keep away from heat and
incompatible products.[7]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides, hydrogen chloride gas, and hydrogen iodide.[5]

Disposal Considerations: Chemical waste must be disposed of in accordance with federal,
state, and local environmental regulations.

» Contact a licensed professional waste disposal service to dispose of this material.[5]

e It may be possible to dissolve or mix the material with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[5]

e Do not allow the chemical to enter drains or the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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